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Compound of Interest

Compound Name:
(3R,6R)-3,6-Dimethylmorpholine-

2,5-dione

CAS No.: 129880-52-0

Cat. No.: B592982

Get Quote

Introduction & Scientific Rationale
Polydepsipeptides are alternating copolymers synthesized via the ring-opening polymerization

(ROP) of morpholine-2,5-diones.[1] While the (3S,6S) isomers (derived from L-amino acids) are

common, the (3R,6R) isomers utilize D-amino acid precursors.

Why (3R,6R)?
Enzymatic Resistance: Most mammalian proteases are stereoselective for L-amino acids (S-

configuration). The (3R,6R) backbone resists rapid enzymatic hydrolysis, shifting the

degradation mechanism primarily to bulk hydrolytic erosion. This extends the scaffold half-life

from weeks to months.

Crystallinity & Mechanics: The alternating amide-ester sequence promotes strong

intermolecular hydrogen bonding. The specific (3R,6R) chirality allows for the formation of
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distinct crystalline lamellae, often resulting in higher tensile modulus compared to atactic

variants.

Material Synthesis (Contextual)
Prerequisite: High molecular weight polymer is required for stable fiber formation.

Monomer: (3R,6R)-3-methyl-6-isopropylmorpholine-2,5-dione (example derivative).

Polymerization: Bulk ROP using Sn(Oct)

catalyst at 130°C.

Target Molecular Weight (

): > 40,000 Da (PDI < 1.5). Note: Low

leads to electrospraying (beads) rather than spinning.

Electrospinning Protocol
A. Solution Preparation
The choice of solvent is critical to disrupt the strong inter-chain Hydrogen bonds (amide

groups) without degrading the ester linkages.

Solvent System:

Primary: 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP).

Reasoning: HFIP is a strong H-bond donor, effectively solvating the amide backbone of

the polydepsipeptide.

Alternative (if HFIP is unavailable): Dichloromethane (DCM) / Dimethylformamide (DMF)

(Ratio 7:3).

Reasoning: DCM dissolves the polyester segments; DMF increases dielectric constant

and boiling point to prevent nozzle clogging.

Protocol:
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Weigh 150 mg of (3R,6R)-polydepsipeptide.

Add 1.0 mL of HFIP (resulting in ~15% w/v concentration).

Seal vial with Parafilm to prevent evaporation.

Stir at room temperature (25°C) for 4–6 hours. Do not heat above 40°C to avoid degradation.

Visual Check: Solution must be clear and viscous (honey-like consistency). If cloudy, slight

heating (30°C) or filtration (0.45 µm PTFE) is required.

B. Electrospinning Setup
Equipment: Standard horizontal electrospinning unit (e.g., Spraybase, Electrospinz).

Emitter: 21G or 23G stainless steel blunt-tip needle.

Collector: Rotating drum (for aligned fibers) or flat plate (random mesh). Aluminum foil

substrate.[2]

C. Process Parameters (Optimization Matrix)
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Parameter Setting Mechanistic Effect

Applied Voltage 12 – 18 kV

High voltage is needed to

overcome the high surface

tension of HFIP. <12 kV

causes dripping; >18 kV

causes whipping instability

(beads).

Flow Rate 0.5 – 1.0 mL/h

Critical balance. Too high =

wet fibers (solvent retention).

Too low = nozzle clogging.

Tip-to-Collector 12 – 15 cm
Allows sufficient flight time for

HFIP evaporation.

Humidity (RH) < 40%

CRITICAL. High humidity

causes water condensation on

the jet (phase separation),

leading to porous/defective

fibers.

Temperature 20 – 25°C Standard ambient control.

Logical Process Flow & Troubleshooting
The following diagram illustrates the decision-making process during fabrication.
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Figure 1: Decision tree for optimizing the electrospinning process of polydepsipeptides.

Characterization & Validation
A. Morphology (SEM)[3][4]

Protocol: Sputter coat samples with Gold/Palladium (5 nm). Image at 5-10 kV.

Target: Smooth, cylindrical fibers.

Defect Analysis:
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Beads: Polymer concentration too low.

Pores: Humidity too high (breath figures).

B. Stereochemistry Verification (DSC/XRD)
Since (3R,6R) is chosen for its crystallinity:

DSC (Differential Scanning Calorimetry): Look for a sharp melting endotherm (

). (3R,6R) polymers typically show higher

or crystallinity compared to random (meso) sequences.

Protocol: Heat from -20°C to 200°C at 10°C/min.

C. In Vitro Degradation Study
Medium: Phosphate Buffered Saline (PBS) pH 7.4 + Proteinase K (optional for enzyme

challenge).

Expectation:

PBS only: Slow mass loss (<10% in 4 weeks) due to hydrophobic R-groups.

Enzymatic: Negligible acceleration compared to (3S,6S) analogs, validating the "R-isomer

resistance" hypothesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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